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Compound of Interest

Compound Name: GSK591

Cat. No.: B607853 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended disposal

procedures for GSK591, a potent and selective inhibitor of protein arginine methyltransferase 5

(PRMT5). Adherence to these guidelines is essential for minimizing risks and maintaining a

secure research environment.

GSK591 should be regarded as a hazardous material until comprehensive safety information

becomes available.[1] Standard laboratory safety protocols, including the use of personal

protective equipment (PPE), should be strictly followed. Avoid ingestion, inhalation, and contact

with eyes, skin, and clothing, and ensure thorough washing after handling.[1] For complete

safety information, users must consult the Safety Data Sheet (SDS) provided by the supplier to

their institution.[1]

Chemical and Physical Properties of GSK591
A summary of the key chemical and physical properties of GSK591 is presented below. This

information is critical for its safe handling and storage.
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Property Value

Synonyms EPZ015866, GSK3203591[1][2][3]

Molecular Formula C₂₂H₂₈N₄O₂[2]

Molecular Weight 380.5 g/mol [2]

Appearance Crystalline solid[1], white to beige powder[4]

Solubility
Soluble in DMSO (≥38 mg/mL), Ethanol (≥15.4

mg/mL).[5] Insoluble in water.[3][5]

Storage Temperature 2-8°C[4][5] or -20°C[1][2]

Stability ≥ 4 years when stored at -20°C[2]

Hazard Classification WGK 3 (hazardous for water)[4]

Step-by-Step Disposal Protocol for GSK591
The following protocol is based on general best practices for the disposal of hazardous

laboratory chemicals. Institutional and local regulations must always be followed.

Step 1: Waste Identification and Segregation

Proper segregation of waste is the first critical step to ensure safe and compliant disposal.

Uncontaminated GSK591: Pure, unused GSK591 powder should be treated as hazardous

chemical waste.

Contaminated Solid Waste: This category includes items such as gloves, pipette tips, bench

paper, and empty vials that have come into direct contact with GSK591. These should be

collected separately as solid hazardous waste.

Contaminated Liquid Waste: This includes solutions containing GSK591, such as stock

solutions (e.g., dissolved in DMSO) and experimental media. This waste stream must be

collected as liquid hazardous waste.

Step 2: Waste Collection and Containment
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Solid Waste:

Place all contaminated solid waste into a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be kept closed except when adding waste.

Liquid Waste:

Collect all liquid waste containing GSK591 in a sealable, chemical-resistant container.

Ensure the container is compatible with the solvents used (e.g., DMSO).

Do not mix incompatible waste streams.

Step 3: Labeling of Waste Containers

Proper labeling is crucial for the safety of all personnel and for compliant disposal.

Clearly label all waste containers with "Hazardous Waste."

Identify the contents, including "GSK591" and any solvents or other chemicals present.

Indicate the approximate concentrations and volumes.

Include the date when the waste was first added to the container.

Step 4: Storage of Hazardous Waste

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure the storage area is well-ventilated and away from general laboratory traffic.

Use secondary containment to prevent spills.

Step 5: Disposal and Removal
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste manifest and pickup requests.

Under no circumstances should GSK591 or its solutions be disposed of down the drain or in

the regular trash.

Experimental Workflow and Disposal Decision
Making
The following diagrams illustrate the general experimental workflow involving GSK591 and the

logical steps for its proper disposal.

Preparation Experimentation

Waste Generation
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Contaminated Solids (Tips, Tubes, Gloves)
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Caption: General experimental workflow with GSK591.
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Caption: Decision workflow for GSK591 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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